N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide
• InChI: InChI=1S/C18H15N5OS/c1-11-8-12(2)20-16(19-11)17(24)21-14-5-3-4-13(9-14)15-10-23-6-7-25-18(23)22-15/h3-10H,1-2H3,(H,21,24)
• InChI Key: ODMCDQXUGSSRJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(=O)NC2=CC=CC(=C2)C3=CN4C=CSC4=N3)C
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide, also known as ITD-1, is a small molecule inhibitor that has been used in scientific research to study the mechanism of action of various proteins and enzymes. This compound has shown promising results in inhibiting the activity of certain proteins, making it a potential target for drug development.

Mechanism of Action

N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide works by binding to the active site of the target protein or enzyme, inhibiting its activity. This leads to downstream effects on various cellular processes that are regulated by the target protein or enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific target protein or enzyme being inhibited. For example, inhibition of CK2 by this compound has been shown to reduce cell proliferation and induce apoptosis in cancer cells. Inhibition of PP5 by this compound has been shown to affect the activity of various signaling pathways involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide in lab experiments is its specificity for certain target proteins or enzymes, allowing for more precise investigation of their function. However, one limitation is that this compound may not be effective against all target proteins or enzymes, and its potency may vary depending on the specific experimental conditions.

Future Directions

There are several potential future directions for research involving N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide. One area of interest is the development of more potent and specific inhibitors that can be used to target a wider range of proteins and enzymes. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.

Synthesis Methods

The synthesis of N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide involves several steps, including the condensation of 3-amino-2-chloropyridine with 2-bromo-4,6-dimethylpyrimidine, followed by the reaction with 3-bromoimidazo[2,1-b][1,3]thiazole. The final step involves the reaction of the resulting intermediate with 2-cyanobenzamide to yield this compound.

Scientific Research Applications

N-(3-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4,6-dimethylpyrimidine-2-carboxamide has been used in various scientific research studies to investigate the mechanism of action of different proteins and enzymes. For example, this compound has been used to inhibit the activity of the protein kinase CK2, which plays a role in cell growth and proliferation. This compound has also been used to study the function of the protein phosphatase PP5, which is involved in the regulation of various signaling pathways.